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Compound of Interest

Compound Name: 1,3-Hexanediol

Cat. No.: B1295985

An In-depth Technical Guide to the Chemical Properties and Structure of 1,3-Hexanediol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 1,3-Hexanediol, a diol used in various industrial and research applications. The
information is presented to be a valuable resource for professionals in research, scientific
analysis, and drug development.

Chemical Structure and Identification

1,3-Hexanediol, systematically named hexane-1,3-diol, is an aliphatic diol with a six-carbon
chain and hydroxyl groups located at the first and third positions.[1] Its chemical structure is
foundational to its physical and chemical properties.

Key Identifiers:

e |[UPAC Name: hexane-1,3-diol[1][2]

e CAS Number: 21531-91-9[1][3][4][5][6]

e Molecular Formula: CeH1402[1][2][3][4][5][6]

e InChl: INChI=1S/C6H1402/c1-2-3-6(8)4-5-7/h6-8H,2-5H2, 1H3[1][2][4][7]
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o InChl Key: AVIYEYCFMVPYST-UHFFFAOY SA-N[1][4][5][7]
e Canonical SMILES: CCCC(CCO)O[1][2][3][7]
Below is a 2D representation of the 1,3-Hexanediol structure.

2D Structure of 1,3-Hexanediol

Physicochemical Properties

The physicochemical properties of 1,3-Hexanediol are summarized in the table below. These
properties are critical for its application in various formulations and chemical syntheses.
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Property Value Source(s)

Molecular Weight 118.17 g/mol [1112]

Appearance Colorless, viscous liquid [1]

Odor Nearly odorless [1]

Boiling Point 221.7 t0 228.2 °C at 760 ]
mmHg

Melting Point 26.38 °C (estimate) [3]

Density 0.958 to 0.961 g/cm3 at 20°C [11[31[8]

Solubility in Water

Miscible, >42 g/L at 20°C

[1]

Vapor Pressure

0.0145 mmHg at 25°C

[3](8]

Flash Point 106.1 °C [31[8]
Refractive Index 1.4455 - 1.447 [3][8]
LogP (Octanol/Water) 0.530 [7]
Enthalpy of Vaporization 61.92 kJ/mol [1107]
Enthalpy of Fusion 15.95 kJ/mol [11[7]
Hydrogen Bond Donor Count 2 [3]
Hydrogen Bond Acceptor

C);untg p 2 13
Rotatable Bond Count 4 [3]

Chemical Reactivity

As a diol, 1,3-Hexanediol exhibits reactivity characteristic of alcohols. The two hydroxyl groups

can undergo various chemical transformations, making it a versatile intermediate in organic

synthesis. Key reactions include:

o Esterification: Reacts with carboxylic acids or their derivatives to form esters.
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» Dehydration: Can undergo intramolecular or intermolecular dehydration under acidic
conditions to yield unsaturated compounds or ethers.

o Oxidation: The primary and secondary hydroxyl groups can be oxidized to form aldehydes,
ketones, or carboxylic acids, depending on the oxidizing agent and reaction conditions.

» Hydrogenation: Can be reduced to other alcohol derivatives under specific hydrogenation
conditions.

Experimental Protocols for Property Determination

The determination of the physicochemical properties of 1,3-Hexanediol follows standardized
experimental protocols, such as those outlined by the OECD (Organisation for Economic Co-
operation and Development) and ASTM International.

Boiling Point Determination

The boiling point is determined as the temperature at which the vapor pressure of the liquid
equals the external pressure.

o General Methodology (e.g., Thiele Tube Method):
o A small amount of the liquid sample is placed in a small test tube or fusion tube.

o A capillary tube, sealed at one end, is inverted and placed inside the test tube containing
the sample.

o The assembly is attached to a thermometer and heated in a liquid bath (e.g., mineral oil)
within a Thiele tube.[9]

o The bath is heated slowly and evenly. As the temperature rises, air trapped in the capillary
tube expands and escapes as a stream of bubbles.

o Heating is continued until a continuous and rapid stream of bubbles emerges from the
capillary tube.

o The heat source is then removed, and the bath is allowed to cool slowly.
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o The boiling point is the temperature at which the liquid just begins to enter the capillary
tube.[9]

o Standard Guideline: ASTM E202 provides standard test methods for the analysis of glycols,
including distillation range which is related to the boiling point.[10][11]

Experimental Setup Procedure

[Samp\e in Tubej—»Enverled capwl\ary)—»[mtach to Thermome[eD—»[P\ace in Thiele Tube} Start (Heat Bath s\owly)—»[observe Bubblesj—»[ﬂemove HeaH?ecord Temperamrze)»M»[aomng Po\nlj

Click to download full resolution via product page

Workflow for Boiling Point Determination

Melting Point Determination

For substances that are solid at or near room temperature, the melting point is a key indicator
of purity.

o General Methodology (Capillary Method):

o A small amount of the finely powdered solid sample is packed into a capillary tube sealed
at one end.[4]

o The capillary tube is placed in a melting point apparatus, which consists of a heated block
or an oil bath.[4][12]

o The sample is heated at a controlled rate.[5][13]

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

o The temperature at which the entire sample becomes a clear liquid is recorded as the end
of the melting range.[4]
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o Standard Guideline: OECD Test Guideline 102 describes several methods for determining
the melting point/melting range, including the capillary tube method, hot-stage microscopy,
and differential scanning calorimetry (DSC).[3][6][8][14]

Water Solubility Determination

Water solubility is the saturation mass concentration of a substance in water at a given
temperature.

o General Methodology (Flask Method):

o An excess amount of the substance is added to a known volume of distilled water in a
flask.

o The mixture is agitated at a constant temperature for a sufficient period to reach
equilibrium.

o The saturated solution is then separated from the undissolved solid by centrifugation or
filtration.

o The concentration of the substance in the clear aqueous phase is determined using a
suitable analytical method (e.g., chromatography, spectroscopy).

o Standard Guideline: OECD Test Guideline 105 details the flask method and the column
elution method for determining water solubility.[1][2][7][15]

This guide provides essential technical information on 1,3-Hexanediol for professionals in
scientific and research fields. The compiled data and methodologies serve as a foundational
resource for its safe and effective use in various applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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